Pyrimidine, 4-ethoxy-2,6-dimethyl-, 1-oxide

• IUPAC Name: 4-ethoxy-2,6-dimethyl-1-oxidopyrimidin-1-ium
• InChI: InChI=1S/C8H12N2O2/c1-4-12-8-5-6(2)10(11)7(3)9-8/h5H,4H2,1-3H3
• InChI Key: JJBHJDGHNIKRRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=[N+](C(=C1)C)[O-])C
• Molecular Formula: C8H12N2O2
• DSSTOX Substance ID: DTXSID20503265
• Molecular Weight: 168.19 g/mol
• CAS RN: 73833-06-4

Description

Pyrimidine is an aromatic, heterocyclic organic compound closely related to pyridine . It belongs to the class of diazines, which are six-membered heterocyclic rings containing two nitrogen atoms. In the pyrimidine ring, nitrogen atoms occupy positions 1 and 3. Notably, pyrimidine derivatives play essential roles in nucleic acids, including cytosine ©, thymine (T), and uracil (U).

Synthesis Analysis

The synthesis of pyrimidines has a rich history. In 1879, Grimaux reported the preparation of barbituric acid from urea and malonic acid , catalyzed by phosphorus oxychloride . This milestone marked the first laboratory synthesis of a pyrimidine compound. Subsequent studies by Pinner in 1884 led to the condensation of ethyl acetoacetate with amidines , yielding various pyrimidine derivatives.

In 1900, Gabriel and Colman achieved the synthesis of the parent compound by converting barbituric acid to 2,4,6-trichloropyrimidine , followed by reduction using zinc dust in hot water.

Molecular Structure Analysis

The pyrimidine ring consists of a six-membered carbon-nitrogen ring, with nitrogen atoms at positions 1 and 3. Its systematic IUPAC name is 1,3-diazabenzene or 1,3-diazine . The molecular formula is C4H4N2 , and its molar mass is approximately 80.088 g/mol . Pyrimidine is an aromatic compound, and its melting point ranges from 20 to 22°C .

Chemical Reactions Analysis

Pyrimidine participates in various chemical reactions, including nucleophilic substitutions, ring-opening reactions, and condensations. Its derivatives serve as precursors for essential compounds such as thiamine (vitamin B1) and the antiviral drug zidovudine (used in HIV treatment).

Physical And Chemical Properties Analysis

• Acidity (pKa) : 1.10 (for protonated pyrimidine)

Scientific Research Applications

Chemical Reactions and Derivatives

Pyrimidine derivatives, including 4-ethoxy-2,6-dimethyl-pyrimidine 1-oxide, have been studied extensively for their chemical properties and reactions. For example, the reaction of pyrimidine N-oxides with enamines in the presence of benzoyl chloride leads to the formation of various pyrimidine derivatives, indicating the versatility of these compounds in synthetic chemistry (Yamanaka, Niitsuma, Bannai, & Sakamoto, 1975). Another study demonstrated the transetherification of alkoxy-derivatives of pyrimidines in the presence of silver oxide, further showcasing the reactivity and potential applications in organic synthesis (Brown & Sugimoto, 1970).

Pharmaceutical and Biological Research

Pyrimidine derivatives have been explored for their pharmacological potential. For instance, certain pyrimidine derivatives exhibit inhibitory effects on bacterial dihydrofolate reductase, an enzyme target in antibiotic therapy (Johnson, Rauchman, Baccanari, & Roth, 1989). Additionally, new bis(2-(pyrimidin-2-yl)ethoxy)alkanes were synthesized and evaluated for antioxidant properties, demonstrating the broad spectrum of biological activities of these compounds (Rani, Aminedi, Polireddy, & Jagadeeswarareddy, 2012).

Chemical Structure and Properties

Research on pyrimidine derivatives also focuses on their structural properties and transformations. For example, studies on ring-cleavage reactions of pyrimidine 1-oxide derivatives have provided insights into the structural dynamics and reactivity of these compounds (Yamanaka, Sakamoto, Bannai, & Ogawa, 1978). Furthermore, the study of reaction mechanisms involving pyrimidine N-oxides, such as with phenyl isocyanate and phenyl isothiocyanate, contributes to a deeper understanding of their chemical behavior (Yamanaka, Niitsuma, & Sakamoto, 1979).

Spectroscopy and Analytical Chemistry

Pyrimidine derivatives are also important in spectroscopic studies and analytical applications. For instance, spectrophotometric studies of proton transfer complexes involving pyrimidine derivatives highlight their utility in analytical chemistry and molecular interaction studies (Habeeb, Al-Attas, & Basha, 2009).

Synthesis Methods and Applications

Innovative synthesis methods for pyrimidine derivatives are continually being developed. These methods not only provide new pyrimidine derivatives but also open pathways for further research and applications in various fields, including pharmaceuticals and materials science (Prajapati, Gohain, & Thakur, 2006).